N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-methyl-5-[(2-methylphenyl)sulfamoyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-12(2)19-18(21)16-11-15(10-9-13(16)3)24(22,23)20-17-8-6-5-7-14(17)4/h5-12,20H,1-4H3,(H,19,21)
• InChI Key: NOYDUVGAKAHLLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C)C(=O)NC(C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide, also known as IMP-5, is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound is of particular interest due to its potential use as a drug candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response, as well as the activity of certain kinases that are involved in cell signaling pathways.
Biochemical and Physiological Effects
N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and other inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, it has been shown to have antibacterial properties against a number of different bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, which makes it easy to handle and store. However, one limitation of using N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide. One area of interest is its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use as a treatment for cancer, either alone or in combination with other drugs. Additionally, research could be conducted to further elucidate its mechanism of action and to identify potential side effects or toxicity issues.

Synthesis Methods

The synthesis of N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide involves a series of chemical reactions that begin with the starting material 2-methylbenzene-1-sulfonyl chloride. This compound is reacted with 2-methylaniline in the presence of a base to form the intermediate compound 2-methyl-N-(2-methylphenyl)benzenesulfonamide. This intermediate is then reacted with N-isopropyl-2-aminoacetamide to form the final product, N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide.

Scientific Research Applications

N-isopropyl-2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzamide has been studied extensively for its potential use as a drug candidate for the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. Research has also been conducted on its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders.